Cas no 862189-96-6 (Mirodenafil Dihydrochloride)

• Product Name: Mirodenafil Dihydrochloride
• CAS No: 862189-96-6
• MF: C₂₆H₃₈ClN₅O₅S
• MW: 568.128424167633
• CID: 826905
• PubChem ID: 135564928
• Update Time: 2025-07-19

Mirodenafil Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Mirodenafil Dihydrochloride
• 5-Ethyl-2-(5-{[4-(2-hydroxyethyl)-1-piperazinyl]sulfonyl}-2-propo xyphenyl)-7-propyl-3,5-dihydro-4H-pyrrolo[3,2-d]pyrimidin-4-one d ihydrochloride
• Mirodenafil Dihydroc
• SK3530 dihydrochloride
• SK-3530 dihydrochloride
• 1-Piperazineethanol, 4-[[3-(5-ethyl-4,5-dihydro-4-oxo-7-propyl-1H-pyrrolo[3,2-d]pyrimidin-2-yl)-4-propoxyphenyl]sulfonyl]-, dihydrochloride (9CI)
• 5-Ethyl-3,5-dihydro-2-[5-[[4-(2-hydroxyethyl)-1-piperazinyl]sulfonyl]-2-propoxyphenyl]-7-propyl-4H-pyrrolo[3,2-d]pyrimidin-4-one hydrochloride (1:2) (ACI)
• 5-Ethyl-2-[5-[[4-(2-hydroxyethyl)piperazin-1-yl]sulfonyl]-2-propoxyphenyl]-7-propyl-3,5-dihydro-4H-pyrrolo[3,2-d]pyrimidin-4-one dihydrochloride
• SK 3530
• DA-75557
• 1-PIPERAZINEETHANOL, 4-((3-(5-ETHYL-4,5-DIHYDRO-4-OXO-7-PROPYL-1H-PYRROLO(3,2-D)PYRIMIDIN-2-YL)-4-PROPOXYPHENYL)SULFONYL)-, DIHYDROCHLORIDE
• SK-3530
• 5-Ethyl-2-[5-[4-(2-hydroxyethyl)piperazin-1-yl]sulfonyl-2-propoxyphenyl]-7-propyl-1H-pyrrolo[3,2-d]pyrimidin-4-one dihydrochloride
• 862189-96-6 (HCl)
• MIRODENAFIL HYDROCHLORIDE [WHO-DD]
• 5-ethyl-2-(5-{[4-(2-hydroxyethyl)piperazin-1-yl]sulfonyl}-2-propoxyphenyl)-7-propyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one dihydrochloride
• F85032
• M-vix
• 5-ETHYL-3,5-DIHYDRO-2-(5-((4-(2-HYDROXYETHYL)-1-PIPERAZINYL)SULFONYL)-2-PROPOXYPHENYL)-7-PROPYL-4H-PYRROLO(3,2-D)PYRIMIDIN-4-ONE HYDROCHLORIDE (1:2)
• SCHEMBL22028340
• Mirodenafil (dihydrochloride)
• 5-ethyl-2-(5-((4-(2-hydroxyethyl)piperazin-1-yl)sulfonyl)-2-propoxyphenyl)-7-propyl-3,5-dihydro-4H-pyrrolo[3,2-d]pyrimidin-4-one dihydrochloride
• HY-14930A
• MS-30654
• NL7L8TWT8Y
• 4H-PYRROLO(3,2-D)PYRIMIDIN-4-ONE, 5-ETHYL-3,5-DIHYDRO-2-(5-((4-(2-HYDROXYETHYL)-1-PIPERAZINYL)SULFONYL)-2-PROPOXYPHENYL)-7-PROPYL-, HYDROCHLORIDE (1:2)
• 5-Ethyl-2-(5-(4-(2-hydroxyethyl)piperazine-1-sulfonyl)-2-propoxyphenyl)-7-propyl-3,5-dihydropyrrolo(3,2-d)pyrimidin-4-one
• Mirodenafil hydrochloride
• 5-ethyl-2-[5-[4-(2-hydroxyethyl)piperazin-1-yl]sulfonyl-2-propoxyphenyl]-7-propyl-3H-pyrrolo[3,2-d]pyrimidin-4-one;dihydrochloride
• GLXC-20418
• UNII-NL7L8TWT8Y
• CS-3125
• Mvix
• 862189-96-6

• Inchi： 1S/C26H37N5O5S.ClH/c1-4-7-19-18-30(6-3)24-23(19)27-25(28-26(24)33)21-17-20(8-9-22(21)36-16-5-2)37(34,35)31-12-10-29(11-13-31)14-15-32;/h8-9,17-18,32H,4-7,10-16H2,1-3H3,(H,27,28,33);1H
• InChI Key： YMUAGWPDKPTILF-UHFFFAOYSA-N
• SMILES： Cl.O=C1C2=C(C(CCC)=CN2CC)NC(C2C(OCCC)=CC=C(S(N3CCN(CCO)CC3)(=O)=O)C=2)=N1

Computed Properties

• Exact Mass: 603.20500
• Monoisotopic Mass: 603.205
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 39
• Rotatable Bond Count: 11
• Complexity: 902
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 125A^2

Experimental Properties

• PSA: 129.40000
• LogP: 5.42430

Mirodenafil Dihydrochloride Security Information

• Storage Condition：4°C, stored under nitrogen

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on Mirodenafil Dihydrochloride

Comprehensive Overview of Mirodenafil Dihydrochloride (CAS No. 862189-96-6): Mechanism, Applications, and Research Insights

Mirodenafil Dihydrochloride (CAS No. 862189-96-6) is a selective phosphodiesterase type 5 (PDE5) inhibitor widely recognized for its therapeutic potential in addressing erectile dysfunction (ED). As a derivative of sildenafil, this compound has garnered significant attention due to its enhanced bioavailability and reduced side-effect profile. The chemical structure of Mirodenafil Dihydrochloride features a pyrazolopyrimidinone core, which contributes to its high affinity for PDE5 enzymes, facilitating increased cyclic guanosine monophosphate (cGMP) levels and improved blood flow.

In recent years, the demand for PDE5 inhibitors has surged, driven by rising awareness of men's health issues and the growing prevalence of ED among aging populations. Mirodenafil Dihydrochloride stands out due to its rapid onset of action (typically within 30 minutes) and prolonged duration, making it a competitive alternative to conventional treatments like Viagra (sildenafil) or Cialis (tadalafil). Researchers have also explored its potential applications in pulmonary arterial hypertension (PAH) and other cardiovascular conditions, though these uses remain under clinical investigation.

One of the most searched questions regarding Mirodenafil Dihydrochloride is its safety profile. Clinical trials indicate that adverse effects such as headaches, flushing, and nasal congestion are generally mild and transient. Unlike first-generation PDE5 inhibitors, Mirodenafil exhibits lower cross-reactivity with PDE6, reducing visual disturbances—a common concern among users. Additionally, its dihydrochloride salt form enhances solubility, improving absorption and reducing gastrointestinal discomfort.

The synthesis of Mirodenafil Dihydrochloride (CAS No. 862189-96-6) involves multi-step organic reactions, including condensation and cyclization processes. Its molecular formula (C₂₃H₃₀Cl₂N₆O₂S) reflects the incorporation of chlorine atoms, which contribute to its stability and pharmacological efficacy. Analytical techniques such as HPLC and mass spectrometry are routinely employed to ensure purity and compliance with pharmaceutical standards.

From an SEO perspective, trending queries like "Mirodenafil vs. Sildenafil" or "longest-lasting PDE5 inhibitor" highlight consumer interest in comparative efficacy. Studies suggest that Mirodenafil Dihydrochloride may offer a balanced trade-off between onset time and duration, appealing to patients seeking flexibility. Furthermore, its potential role in neuroprotection and cognitive health has sparked academic curiosity, though conclusive evidence remains limited.

In the pharmaceutical market, Mirodenafil Dihydrochloride is often marketed under brand names like Mvix or Zydena, particularly in Asian markets. Regulatory approvals vary by region, with South Korea and China being early adopters. The compound's patent status and generic availability are frequently discussed topics, as cost-effectiveness remains a critical factor for widespread adoption.

Future research directions for Mirodenafil Dihydrochloride (CAS No. 862189-96-6) include exploring its anti-inflammatory properties and potential synergies with nitric oxide donors. As the scientific community continues to unravel its multifaceted mechanisms, this compound may emerge as a versatile tool in both urology and cardiology. For now, it represents a promising option for ED management, combining innovation with patient-centric benefits.